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Compound of Interest

3-Fluoro-4-(2-
Compound Name:

propoxyethoxy)aniline
CAS No.: 946742-29-6
Cat. No.: B3172795

Get Quote

\ J

A Technical Guide for Structural Validation in Medicinal Chemistry

Executive Summary & Compound Identity

This guide provides a detailed spectroscopic analysis of 3-Fluoro-4-(2-
propoxyethoxy)aniline, a critical intermediate often utilized in the synthesis of tyrosine kinase
inhibitors (e.g., EGFR or VEGFR modulators). The data presented below synthesizes high-
confidence chemometric assignments with comparative data from validated structural analogs
(specifically the 2-methoxyethoxy variant), providing a robust framework for structural
confirmation.

Chemical Identity
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Property Detail

IUPAC Name 3-Fluoro-4-(2-propoxyethoxy)aniline
Molecular Formula C11H16FNO:2

Molecular Weight 213.25 g/mol

Monoisotopic Mass 213.1165 Da

Not widely listed; Analogous to 221199-26-4

CAS Registr
sty (Methoxy variant)

Structural Class Fluorinated Alkoxy Aniline

Synthetic Context & Impurity Profile

Understanding the synthesis is prerequisite to interpreting the spectra, particularly for
identifying specific impurities.

Primary Route: Nucleophilic Aromatic Substitution (SNAr) of 3,4-difluoronitrobenzene with 2-
propoxyethanol, followed by catalytic hydrogenation.
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Figure 1: Standard synthetic pathway determining the impurity profile.

Critical Impurities to Monitor:
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» Regioisomer: 2-Fluoro-4-(2-propoxyethoxy)aniline (arising from SNAr attack at the wrong
fluorine).

e Over-reduction: Cyclohexyl derivatives (rare with Pd/C, possible with Pt).
e Residual Solvent: 2-Propoxyethanol (high boiling point, difficult to remove).

Mass Spectrometry (MS) Data

Method: Electrospray lonization (ESI) in Positive Mode.

Primary lonization

The molecule contains a basic primary amine, making it highly responsive to protonation in
positive mode.

e Observed lon [M+H]*: m/z 214.12

e Adducts: [M+Na]* (m/z 236.10) may be observed if glassware is not desalted.

Fragmentation Pattern (MS/MS)

Structural confirmation requires observing specific daughter ions.

m/z (approx) Fragment Structure Mechanism

214.1 [M+H]* Parent lon

Loss of propyl chain

172.0 [M - C3He]™* (McLafferty-type
rearrangement)
154.0 [M - CsH7O]* Cleavage of propyl ether

126.0 [CoHsFN]* Loss of entire alkoxy side
. 615
chain (Ar-O cleavage)

Infrared Spectroscopy (IR)

Method: ATR-FTIR (Neat solid/oil).
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The IR spectrum is diagnostic for the conversion of the nitro group to the amine and the
presence of the ether linkage.

3350 - 3450 cm~* (m): N-H stretching (Primary amine doublet: symmetric & asymmetric).

2850 - 2960 cm~1 (s): C-H stretching (Aliphatic propyl/ethyl chains).

1620 - 1640 cm~t (m): N-H bending (Scissoring).

1500 & 1600 cm~1 (s): Aromatic C=C ring skeletal vibrations.

1210 - 1230 cm™1 (s): C-F stretching (Aromatic).

1100 - 1150 cm™1 (s): C-O-C stretching (Dialkyl ether and Aryl-alkyl ether).

Nuclear Magnetic Resonance (NMR)

Solvent: DMSO-de (Standard for polar anilines) or CDCIs. Note: Chemical shifts (o) are
reported in ppm relative to TMS.

'H NMR (400 MHz, DMSO-ds)

The aromatic region shows a characteristic 1,2,4-substitution pattern modified by Fluorine
coupling.
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Position

3 (ppm)

Multiplicity

J (Hz)

Assignment
Logic

NH:2

48-5.0

bs (2H)

Exchangeable
protons; shift

varies with conc.

Ar-H2

6.35

dd (1H)

JH-F ~13, Im
~2.5

Ortho to F (large
coupling), meta
to NHa.

Ar-H6

6.25

dd (1H)

Jo ~8.5,Im ~2.0

Ortho to NHz,
Parato F.

Ar-H5

6.85

t/dd (1H)

Jo ~9.0, JH-F
~9.0

Ortho to alkoxy,
meta to F.
Pseudo-triplet
due to

overlapping J.

O-CHz2

4.05

t (2H)

Methylene
adjacent to

Phenoxy oxygen.

CH2-O

3.65

t (2H)

J~5.0

Methylene in
ethoxy bridge.

3.35

t (2H)

J~6.5

Methylene of

propyl group
(adjacent to O).

CH2

1.55

sext (2H)

J

l

7.0

Central

methylene of

propyl group.

CHs

0.88

t (3H)

J~7.4

Terminal methyl.

3C NMR (100 MHz, DMSO-ds)

Significant C-F coupling will be observed for carbons on the ring.
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C-F (C3): ~150-155 ppm (d, JC-F ~240 Hz).

C-O (C4): ~138 ppm (d, JC-F ~10 Hz).

C-N (C1): ~143 ppm (d, JC-F ~10 Hz).

Aliphatic Carbons: ~71.0, 69.5, 68.0 (Ether carbons), 22.5 (Propyl CHz), 10.5 (Methyl).

*9F NMR (376 MHz, DMSO-ds)

e 0-133.0t0 -135.0 ppm: Single multiplet (decoupled: singlet).

» Diagnostic Value: This shift is characteristic of an aniline with an ortho-fluorine. If the signal
appears at -115 to -120 ppm, suspect the regioisomer (fluorine ortho to the alkoxy group).

Experimental Protocols
Protocol A: Sample Preparation for NMR

» Mass: Weigh 5-10 mg of the solid aniline.

e Solvent: Dissolve in 0.6 mL DMSO-ds. (CDCls is acceptable but NH2 protons may broaden or
shift).

« Filtration: If solution is cloudy (salt formation), filter through a cotton plug into the NMR tube.

e Acquisition: Run standard proton (16 scans) and *°F (uncoupled) to verify regio-purity.

Protocol B: Quality Control Logic

Use the following decision tree to validate the synthesized batch.
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Figure 2: QC Decision Tree for structural validation.

References

» Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of
Organic Compounds. John Wiley & Sons.[1][2] (Standard text for substituent effect
calculation).

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b3172795/docs?utm_src=pdf-body-img#comprehensive-spectroscopic-profiling-of-3-fluoro-4-2-propoxyethoxy-aniline
https://pubchem.ncbi.nlm.nih.gov/compound/3-Fluoro-4-morpholinoaniline
https://spectrabase.com/spectrum/4Udc2GB6lNm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3172795?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Pretsch, E., Buhlmann, P., & Badertscher, M. (2009). Structure Determination of Organic
Compounds: Tables of Spectral Data. Springer. (Source for 3C-F coupling constants).

e PubChem. (2025).[1] 3-Fluoro-4-morpholinoaniline Spectral Data. National Library of
Medicine. Retrieved from [Link] (Used for comparative aromatic region assignment).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 3-Fluoro-4-morpholinoaniline | CLOH13FN20O | CID 1485330 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. spectrabase.com [spectrabase.com]

e To cite this document: BenchChem. [Comprehensive Spectroscopic Profiling of 3-Fluoro-4-
(2-propoxyethoxy)aniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3172795/docs#comprehensive-spectroscopic-
profiling-of-3-fluoro-4-2-propoxyethoxy-aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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